![molecular formula C6H3F3N2O2 B1357626 3-Nitro-5-(trifluoromethyl)pyridine CAS No. 1214323-87-1](/img/structure/B1357626.png)
3-Nitro-5-(trifluoromethyl)pyridine
Overview
Description
3-Nitro-5-(trifluoromethyl)pyridine is a type of trifluoromethylpyridine (TFMP), which is a biologically active fragment formed by connecting trifluoromethyl and pyridine ring . It is used as a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of TFMP and its derivatives has been widely used in the agrochemical and pharmaceutical industries . Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF) is in high demand as a chemical intermediate for the synthesis of several crop-protection products .Molecular Structure Analysis
The molecular structure of this compound is characterized by the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are characterized by the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .Scientific Research Applications
Synthesis and Material Science
- Energetic Material Synthesis : 3-Nitro-5-(trifluoromethyl)pyridine derivatives have been utilized in the synthesis of energetic materials. For instance, a fused, tricyclic pyridine-based energetic material, 4-amino-5-nitro-[1,2,5]oxadiazolo[3,4-e]tetrazolo[1,5-a]pyridine-3-oxide (ANTP), was synthesized through a two-step reaction from commercially available reagents (Ma et al., 2018).
Organic Synthesis and Catalysis
- Domino Michael/aza-Henry [3 + 2] Cycloaddition : It has been used in squaramide-catalyzed domino Michael/aza-Henry [3 + 2] cycloaddition reactions for the asymmetric synthesis of functionalized pyrrolidines, which are important in medicinal chemistry (Liu et al., 2017).
Chemical Synthesis
- Nicotinic Acid Derivative Synthesis : Novel routes have been developed for synthesizing 2-trifluoromethyl-nicotinic acid derivatives from simple fluorinated precursors, which serve as key intermediates in manufacturing certain inhibitors (Kiss et al., 2008).
Reactions and Mechanisms
- Nitropyridines Synthesis : The compound has been involved in the synthesis of nitropyridines, through reactions with N2O5 in an organic solvent, yielding N-nitropyridinium ion and subsequently, 3-nitropyridine (Bakke, 2004).
Physical Chemistry
- Characterization Studies : Studies have been conducted on the spectroscopic, optical, and chemical quantum calculations of related compounds like 5-Bromo-2-(trifluoromethyl)pyridine, providing insights into their molecular structure and properties (Vural & Kara, 2017).
Energetic Material Design
- Molecular Design of Energetic Derivatives : The compound has been used in designing bridged pyridine-based energetic derivatives, studying their geometrical structures, electronic structures, and detonation properties (Zhai et al., 2019).
Future Directions
Mechanism of Action
Target of Action
3-Nitro-5-(trifluoromethyl)pyridine (TFMP) and its derivatives are primarily used in the agrochemical and pharmaceutical industries . The major use of TFMP derivatives is in the protection of crops from pests . The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
Biochemical Pathways
It is known that more than two-thirds of pyrimidine fungicides belong to pyrimidinamine derivatives .
Result of Action
It is known that tfmp derivatives have superior pest control properties when compared to traditional phenyl-containing insecticides .
properties
IUPAC Name |
3-nitro-5-(trifluoromethyl)pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3N2O2/c7-6(8,9)4-1-5(11(12)13)3-10-2-4/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHTGFPIKZWZGRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1[N+](=O)[O-])C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501283595 | |
Record name | Pyridine, 3-nitro-5-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501283595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1214323-87-1 | |
Record name | Pyridine, 3-nitro-5-(trifluoromethyl)- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1214323-87-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Pyridine, 3-nitro-5-(trifluoromethyl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501283595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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